Cas no 2172586-97-7 (1-(tert-butoxy)carbonyl-3-(3-hydroxyoxolan-3-yl)azetidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3-(3-hydroxyoxolan-3-yl)azetidine-3-carboxylic acid
• CAS No: 2172586-97-7
• MF: C₁₃H₂₁NO₆
• MW: 287.30894446373
• CID: 6012155
• PubChem ID: 165607017
• Update Time: 2025-06-08

1-(tert-butoxy)carbonyl-3-(3-hydroxyoxolan-3-yl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-3-(3-hydroxyoxolan-3-yl)azetidine-3-carboxylic acid
• EN300-1633413
• 1-[(tert-butoxy)carbonyl]-3-(3-hydroxyoxolan-3-yl)azetidine-3-carboxylic acid
• 2172586-97-7

• Inchi： 1S/C13H21NO6/c1-11(2,3)20-10(17)14-6-12(7-14,9(15)16)13(18)4-5-19-8-13/h18H,4-8H2,1-3H3,(H,15,16)
• InChI Key： FSKPIUDYXVCULT-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C1(C(=O)O)CN(C(=O)OC(C)(C)C)C1)O

Computed Properties

• Exact Mass: 287.13688739g/mol
• Monoisotopic Mass: 287.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 96.3Ų

Additional information on 1-(tert-butoxy)carbonyl-3-(3-hydroxyoxolan-3-yl)azetidine-3-carboxylic acid

Research Briefing on 1-(tert-butoxy)carbonyl-3-(3-hydroxyoxolan-3-yl)azetidine-3-carboxylic acid (CAS: 2172586-97-7)

1-(tert-butoxy)carbonyl-3-(3-hydroxyoxolan-3-yl)azetidine-3-carboxylic acid (CAS: 2172586-97-7) has recently emerged as a compound of significant interest in medicinal chemistry and drug discovery. This azetidine-based carboxylic acid derivative, featuring both a tert-butoxycarbonyl (Boc) protecting group and a hydroxytetrahydrofuran moiety, represents a versatile building block for the synthesis of novel bioactive molecules. Recent studies have highlighted its potential as a key intermediate in the development of protease inhibitors, particularly targeting enzymes involved in viral replication and inflammatory pathways.

Structural analyses reveal that the unique spatial arrangement of the azetidine ring combined with the hydroxytetrahydrofuran substituent creates a rigid yet functionalized scaffold that can interact with multiple biological targets. The Boc-protected amine group provides synthetic flexibility for further derivatization, while the carboxylic acid functionality enables salt formation or conjugation with other pharmacophores. Computational modeling studies suggest this compound may adopt bioactive conformations similar to known transition-state analogs in enzymatic reactions.

Recent synthetic methodologies have focused on optimizing the production of 2172586-97-7 with improved yields and purity. A 2023 publication in the Journal of Medicinal Chemistry describes an efficient four-step synthesis starting from commercially available 3-hydroxyoxolane, achieving an overall yield of 62% with >99% purity. The process employs green chemistry principles, including water as the primary solvent in key steps and catalytic rather than stoichiometric reagents for the azetidine ring formation.

Biological evaluations have demonstrated that derivatives of 2172586-97-7 show promising activity against SARS-CoV-2 main protease (Mpro), with IC50 values in the low micromolar range. The hydroxytetrahydrofuran moiety appears critical for binding to the S1' pocket of the protease, while the azetidine ring contributes to overall molecular rigidity. Current structure-activity relationship (SAR) studies are exploring modifications to the carboxylic acid group to enhance cellular permeability without compromising target engagement.

In pharmaceutical formulation development, the physicochemical properties of 2172586-97-7 present both opportunities and challenges. The compound exhibits good solubility in polar organic solvents but limited aqueous solubility at physiological pH. Recent formulation strategies have focused on prodrug approaches, particularly esterification of the carboxylic acid group to improve oral bioavailability. Stability studies indicate the Boc group remains intact under physiological conditions but can be selectively removed under acidic conditions, making it suitable for targeted drug delivery systems.

Looking forward, 2172586-97-7 represents a promising scaffold for the development of new therapeutic agents across multiple disease areas. Ongoing research is exploring its application in neurodegenerative disorders, where the rigid structure may help address blood-brain barrier penetration challenges. Additionally, its potential as a fragment for PROTAC (proteolysis targeting chimera) design is being investigated, leveraging both the hydrogen-bonding capabilities of the hydroxytetrahydrofuran group and the vectorial properties of the azetidine ring for protein-protein interaction modulation.